Cas no 2227815-63-4 (rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine)

Technical Introduction: rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine is a chiral cyclopropane derivative featuring a bromo-methoxyphenyl substituent, which confers unique steric and electronic properties. The rigid cyclopropane ring enhances structural stability, while the bromine and methoxy groups offer versatile reactivity for further functionalization. The amine group provides a handle for derivatization or coordination, making this compound valuable in asymmetric synthesis and pharmaceutical intermediate development. Its stereochemistry (rac-1R,3S) is particularly relevant for applications requiring enantioselective control. This compound is suited for research in medicinal chemistry, catalysis, and material science, where precise molecular architecture is critical.
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine structure
2227815-63-4 structure
Product Name:rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
CAS No:2227815-63-4
MF:C12H16BrNO
MW:270.165542602539
CID:6184510
PubChem ID:165645665
Update Time:2025-08-05

rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
    • EN300-1908358
    • 2227815-63-4
    • Inchi: 1S/C12H16BrNO/c1-12(2)10(11(12)14)7-4-5-9(15-3)8(13)6-7/h4-6,10-11H,14H2,1-3H3/t10-,11-/m1/s1
    • InChI Key: JHMOPMOLWNKWJD-GHMZBOCLSA-N
    • SMILES: BrC1=C(C=CC(=C1)[C@@H]1[C@H](C1(C)C)N)OC

Computed Properties

  • Exact Mass: 269.04153g/mol
  • Monoisotopic Mass: 269.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.2Ų

rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1908358-0.05g
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
2227815-63-4
0.05g
$1200.0 2023-09-18
Enamine
EN300-1908358-0.1g
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
2227815-63-4
0.1g
$1257.0 2023-09-18
Enamine
EN300-1908358-0.25g
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
2227815-63-4
0.25g
$1315.0 2023-09-18
Enamine
EN300-1908358-0.5g
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
2227815-63-4
0.5g
$1372.0 2023-09-18
Enamine
EN300-1908358-1.0g
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
2227815-63-4
1g
$1429.0 2023-06-02
Enamine
EN300-1908358-2.5g
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
2227815-63-4
2.5g
$2800.0 2023-09-18
Enamine
EN300-1908358-5.0g
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
2227815-63-4
5g
$4143.0 2023-06-02
Enamine
EN300-1908358-10.0g
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
2227815-63-4
10g
$6144.0 2023-06-02
Enamine
EN300-1908358-1g
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
2227815-63-4
1g
$1429.0 2023-09-18
Enamine
EN300-1908358-5g
rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine
2227815-63-4
5g
$4143.0 2023-09-18

Additional information on rac-(1R,3S)-3-(3-bromo-4-methoxyphenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to Rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-Amine (CAS No. 2227815-63-4)

Rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine (CAS No. 2227815-63-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine consists of a cyclopropane ring substituted with a 3-bromo-4-methoxyphenyl group and two methyl groups. The presence of the bromine and methoxy functionalities imparts specific chemical properties that are crucial for its biological interactions and potential therapeutic effects.

Recent studies have highlighted the importance of this compound in the development of novel drugs for various diseases. One of the key areas of interest is its potential as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that compounds with similar structural motifs can influence serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders.

In addition to its potential CNS applications, rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The synthesis of rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine involves several steps, including the formation of the cyclopropane ring and the introduction of the bromo and methoxy substituents. Advanced synthetic methods have been developed to optimize yield and purity, making it feasible for large-scale production. These methods often involve transition-metal catalysis and stereoselective reactions to ensure the desired stereochemistry.

The pharmacokinetic properties of rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine have also been studied to understand its behavior in biological systems. Preliminary data indicate that it has good oral bioavailability and a favorable distribution profile. These characteristics are essential for ensuring that the compound reaches its intended target tissues in sufficient concentrations to exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, rac-(1R,3S)-3-(3-Bromo-4-Methoxyphenyl)-2,2-Dimethylcyclopropan-1-amine (CAS No. 2227815-63-4) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.